N-(4-bromophenyl)-5-(2-chlorophenyl)-2-furamide
Overview
Description
N-(4-bromophenyl)-5-(2-chlorophenyl)-2-furamide, also known as BCF, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have unique properties that make it useful for a variety of applications, including drug discovery and development.
Mechanism of Action
The mechanism of action of N-(4-bromophenyl)-5-(2-chlorophenyl)-2-furamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in the development and progression of various diseases. Additionally, N-(4-bromophenyl)-5-(2-chlorophenyl)-2-furamide has been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-5-(2-chlorophenyl)-2-furamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of inflammatory cytokines and the induction of apoptosis in cancer cells. Additionally, N-(4-bromophenyl)-5-(2-chlorophenyl)-2-furamide has been found to have neuroprotective effects, which may make it useful for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-bromophenyl)-5-(2-chlorophenyl)-2-furamide is its versatility in terms of its potential applications. This compound has been found to have a wide range of biological activities, which makes it useful for a variety of research projects. However, one limitation of N-(4-bromophenyl)-5-(2-chlorophenyl)-2-furamide is that it can be difficult to synthesize in large quantities, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for research involving N-(4-bromophenyl)-5-(2-chlorophenyl)-2-furamide. Some possible areas of study include the development of new drugs based on the structure of N-(4-bromophenyl)-5-(2-chlorophenyl)-2-furamide, the investigation of its potential use in the treatment of neurological disorders, and the exploration of its antimicrobial properties. Additionally, further research is needed to fully understand the mechanism of action of N-(4-bromophenyl)-5-(2-chlorophenyl)-2-furamide and to identify any potential side effects or limitations associated with its use.
Scientific Research Applications
N-(4-bromophenyl)-5-(2-chlorophenyl)-2-furamide has been studied extensively for its potential use in drug discovery and development. This compound has been found to have a variety of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Additionally, N-(4-bromophenyl)-5-(2-chlorophenyl)-2-furamide has been shown to have potential as a treatment for neurological disorders such as Alzheimer's disease.
properties
IUPAC Name |
N-(4-bromophenyl)-5-(2-chlorophenyl)furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11BrClNO2/c18-11-5-7-12(8-6-11)20-17(21)16-10-9-15(22-16)13-3-1-2-4-14(13)19/h1-10H,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYZDXXJZNOOSDU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC=C(O2)C(=O)NC3=CC=C(C=C3)Br)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11BrClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromophenyl)-5-(2-chlorophenyl)furan-2-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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